Cas no 1805030-45-8 (Ethyl 5-chloro-2-cyano-4-nitrophenylacetate)

• Product Name: Ethyl 5-chloro-2-cyano-4-nitrophenylacetate
• CAS No: 1805030-45-8
• MF: C₁₁H₉ClN₂O₄
• MW: 268.653161764145
• CID: 4796707
• Update Time: 2025-06-13

Ethyl 5-chloro-2-cyano-4-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-chloro-2-cyano-4-nitrophenylacetate

• Inchi： 1S/C11H9ClN2O4/c1-2-18-11(15)5-7-3-9(12)10(14(16)17)4-8(7)6-13/h3-4H,2,5H2,1H3
• InChI Key： LMMRCWAHBBKPLU-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C#N)=C(C=1)CC(=O)OCC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 373
• XLogP3: 2.3
• Topological Polar Surface Area: 95.9

Additional information on Ethyl 5-chloro-2-cyano-4-nitrophenylacetate

Recent Advances in the Study of Ethyl 5-chloro-2-cyano-4-nitrophenylacetate (CAS: 1805030-45-8)

Ethyl 5-chloro-2-cyano-4-nitrophenylacetate (CAS: 1805030-45-8) has recently emerged as a compound of significant interest in medicinal chemistry and drug discovery research. This heterocyclic building block, characterized by its unique combination of electron-withdrawing groups (chloro, cyano, and nitro substituents), has shown promising potential in the development of novel therapeutic agents. Recent studies have focused on its applications as a key intermediate in the synthesis of biologically active molecules, particularly in the areas of antimicrobial and anticancer drug development.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a precursor in the synthesis of novel quinoline derivatives with potent antibacterial activity against multidrug-resistant strains. The researchers utilized Ethyl 5-chloro-2-cyano-4-nitrophenylacetate as a starting material for constructing a series of 4-aminoquinoline derivatives, which showed remarkable activity against methicillin-resistant Staphylococcus aureus (MRSA) with MIC values in the range of 0.5-2 μg/mL. The electron-withdrawing groups were found to significantly influence the compound's reactivity in nucleophilic aromatic substitution reactions, enabling efficient derivatization.

In the field of anticancer research, a recent patent application (WO2023056347) disclosed the use of this compound in the synthesis of kinase inhibitors targeting the PI3K/AKT/mTOR pathway. The structural features of Ethyl 5-chloro-2-cyano-4-nitrophenylacetate, particularly the nitrophenyl moiety, were found to be crucial for maintaining the planar configuration required for effective binding to the ATP-binding pocket of various kinases. Preliminary in vitro studies showed that derivatives synthesized from this intermediate exhibited potent antiproliferative activity against several cancer cell lines, including breast (MCF-7) and lung (A549) cancer cells.

Recent synthetic methodology developments have also highlighted the versatility of this compound. A 2024 publication in Organic Letters described a novel palladium-catalyzed cyanation protocol that significantly improved the yield and purity of Ethyl 5-chloro-2-cyano-4-nitrophenylacetate derivatives. The optimized conditions (Pd(OAc)2/Xantphos catalyst system, Zn(CN)2 as cyanide source in DMF at 100°C) achieved yields up to 92% with excellent functional group tolerance, addressing previous challenges in the large-scale production of this intermediate.

Pharmacokinetic studies of derivatives containing this structural motif have revealed interesting properties. The presence of the ester group in Ethyl 5-chloro-2-cyano-4-nitrophenylacetate appears to enhance membrane permeability while maintaining sufficient metabolic stability, as demonstrated in recent ADMET profiling studies. This balance makes it particularly valuable for the development of orally bioavailable drugs, with several candidates currently in preclinical development stages.

Looking forward, research on Ethyl 5-chloro-2-cyano-4-nitrophenylacetate and its derivatives continues to expand, with emerging applications in targeted protein degradation (PROTACs) and covalent inhibitor design. The compound's unique electronic properties and synthetic accessibility position it as a valuable building block in modern drug discovery, particularly in addressing challenging therapeutic targets. Ongoing structure-activity relationship studies are expected to further elucidate the pharmacophoric contributions of its distinct functional groups and optimize its therapeutic potential.